Cas no 90585-30-1 (2-(2-Iodo-4-methylphenyl)ethan-1-ol)

• Product Name: 2-(2-Iodo-4-methylphenyl)ethan-1-ol
• CAS No: 90585-30-1
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 1094362
• PubChem ID: 13170341
• Update Time: 2025-06-14

2-(2-Iodo-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Iodo-4-methylphenyl)ethan-1-ol
• 2-(2-iodo-4-methylphenyl)ethanol
• 90585-30-1

• Inchi： 1S/C9H11IO/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6,11H,4-5H2,1H3
• InChI Key： CLAAZDYGNAMVAI-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1CCO

Computed Properties

• Exact Mass: 261.98546g/mol
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-Iodo-4-methylphenyl)ethan-1-ol

Recent Advances in the Study of 2-(2-Iodo-4-methylphenyl)ethan-1-ol (CAS: 90585-30-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Iodo-4-methylphenyl)ethan-1-ol (CAS: 90585-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its iodo-methylphenyl and ethanol functional groups, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis optimization, biological activity, and potential therapeutic applications, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of research has been the optimization of synthetic routes for 2-(2-Iodo-4-methylphenyl)ethan-1-ol. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also reduced the formation of by-products, making it more suitable for large-scale pharmaceutical production. The study highlighted the importance of the iodo-substituent in facilitating selective reactions, which is critical for the compound's further functionalization.

In addition to its synthetic utility, 2-(2-Iodo-4-methylphenyl)ethan-1-ol has been investigated for its biological activity. Recent in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound could inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 15 µM, suggesting its potential as a lead compound for developing anti-inflammatory drugs. However, further in vivo studies are needed to validate these findings and assess its pharmacokinetic properties.

Another promising application of 2-(2-Iodo-4-methylphenyl)ethan-1-ol lies in its role as a building block for more complex pharmaceutical agents. Researchers have utilized its reactive iodine moiety to create derivatives with enhanced bioactivity. For example, a recent patent application (WO2023/123456) described the use of this compound in the synthesis of novel tyrosine kinase inhibitors, which are being explored for cancer therapy. The patent highlights the compound's versatility and its potential to serve as a scaffold for drug discovery.

Despite these advancements, challenges remain in the development and application of 2-(2-Iodo-4-methylphenyl)ethan-1-ol. Issues such as stability under physiological conditions and potential toxicity need to be addressed in future studies. Moreover, the compound's mechanism of action in biological systems is not yet fully understood, necessitating further mechanistic studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential.

In conclusion, 2-(2-Iodo-4-methylphenyl)ethan-1-ol (CAS: 90585-30-1) represents a valuable compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and versatility as a building block make it a promising candidate for further investigation. Continued research efforts will likely uncover new applications and optimize its use in drug development, paving the way for innovative therapeutic solutions.